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Compound of Interest

Compound Name: Diphenylamine hydrochloride

Cat. No.: B1329329

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety precautions required for the
handling of diphenylamine in a laboratory setting. Adherence to these protocols is essential to
mitigate risks and ensure a safe working environment. Diphenylamine, while a valuable reagent
in various applications including antioxidant formulations, dye manufacturing, and as a
stabilizer for explosives, presents significant health and environmental hazards.[1][2][3]

Hazard Identification and Toxicity

Diphenylamine is classified as a hazardous substance and poses multiple risks upon exposure.
It is toxic if swallowed, inhaled, or comes into contact with skin.[4][5][6][7][8][9] Prolonged or
repeated exposure may lead to significant organ damage, particularly affecting the liver,
kidneys, and bladder.[1][4][10] It is also a skin and eye irritant.[1] Furthermore, diphenylamine
IS very toxic to aquatic life with long-lasting effects.[4][6][7]

Health Effects Summary

e Acute Effects: Inhalation, ingestion, or skin absorption can lead to irritation of mucous
membranes, cyanosis (a bluish discoloration of the skin), respiratory depression, and
methemoglobinemia.[11]

o Chronic Effects: Long-term exposure may result in damage to the kidneys (polycystic
kidneys), liver, and bladder.[1][12] There are concerns that it may be a possible mutagen and
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teratogen.[11]

o Carcinogenicity: The carcinogenic potential of diphenylamine is not fully established and

requires further testing.[1][5]

Quantitative Data

For a clear understanding of its physical and toxicological properties, the following data has

been summarized.

husical and Chemical :

Property Value Source
Molecular Formula Ci12H11N [51[12][13]
Molecular Weight 169.2 g/mol [12][13][14][15]
Appearance CoIorIe.ss to b.eige/tan (214]
crystalline solid
Odor Pleasant, floral [12][14]
Melting Point 53-54°C (127-129°F) [11][12][14][16]
Boiling Point 302°C (576°F) [11][12][14][16]
Flash Point 153°C (307°F) [11][12][14][16]
Autoignition Temperature 634°C (1173°F) [11][12]
Vapor Pressure 1 mmHg @ 108.3°C (227°F) [12][14][16]
Vapor Density 5.82 (Air=1) [12][15][16]
Specific Gravity 1.16 [12][14][15]
Water Solubility Insoluble (0.03%) [10][11][14]

Exposure Limits and Toxicity Data
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Parameter Value Source
NIOSH REL (TWA) 10 mg/m3 (10-hour workshift) [1][14]
ACGIH TLV (TWA) 10 mg/m3 (8-hour workshift) [1][17]
Oral LD50 (Rat) 1120 mg/kg [11][17]
ATE (Oral) 100 mg/kg [13]
ATE (Dermal) 300 mg/kg [13]
ATE (Inhalation, dust/mist) >0.5 mg/l/4h [13]
LC50 (Fathead Minnow, 96h) 3.79 mg/l [7]
EC50 (Daphnia magna, 48h) 0.27 - 0.36 mg/l [7]

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; LD50: Lethal Dose, 50%; ATE: Acute Toxicity Estimate; LC50: Lethal Concentration,
50%; EC50: Effective Concentration, 50%.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to ensure laboratory safety.

Engineering Controls

The primary method for controlling exposure is through robust engineering controls.

» Ventilation: Always handle diphenylamine in a well-ventilated area.[2][4] Use of a laboratory
fume hood or local exhaust ventilation is required to keep airborne concentrations below the
recommended exposure limits.[1][12][13]

» Enclosure: For procedures with a higher risk of dust or aerosol generation, enclosed
operations should be considered.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling diphenylamine.[2]
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» Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[4] Gloves
should be inspected for integrity before each use and disposed of properly after handling the
chemical.[5]

e Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.
[13][18] A face shield should be worn in situations with a high risk of splashing or dust
generation.[1]

o Skin and Body Protection: A lab coat or a chemical-resistant suit is required to prevent skin
contact.[1][5] All protective clothing should be removed before leaving the work area.[1]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
occupational exposure limits, a NIOSH-approved respirator with a particulate filter (P3 for
dust) should be used.[13] Respirator use must be part of a formal respiratory protection
program.[1]

Caption: PPE selection workflow for handling diphenylamine.

Hygiene Practices

e Do not eat, drink, or smoke in areas where diphenylamine is handled or stored.[1][4][9]

e Wash hands thoroughly with soap and water after handling the chemical, before breaks, and
at the end of the workday.[1][4]

» Contaminated work clothing should not be taken home and should be laundered by trained
personnel.[1]

Storage Requirements

» Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of ignition.[1]
[11][18]

» Keep containers tightly closed to prevent contamination and exposure.[1][11]

o Store locked up or in an area accessible only to authorized personnel.[4]
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e Incompatibilities: Diphenylamine must be stored separately from strong oxidizing agents
(peroxides, nitrates, etc.), strong acids, hexachloromelamine, and trichloromelamine to
prevent violent reactions.[1][11]

Experimental Protocols: Spill and Emergency

Procedures
Spill Response

Prompt and correct response to a spill is critical to prevent exposure and environmental
contamination.

Evacuation: Immediately evacuate all non-essential personnel from the spill area.[1]
» Ventilation: Ensure the area is well-ventilated.
 Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][16]

o Containment: For solid spills, dampen the material with 60-70% ethanol to reduce dust.[16]
Collect the material using a scoop or wet method; avoid dry sweeping which can generate
dust.[1] Place the collected material into a sealed, labeled container for hazardous waste
disposal.[1][11]

» Decontamination: After the material is collected, wash the spill area thoroughly with soap and
water.[16]

o Waste Disposal: Dispose of contaminated materials and absorbents as hazardous waste in
accordance with local, state, and federal regulations.[1]
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Diphenylamine Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill Protocol Major Spill Protocol

Don Appropriate PPE Evacuate Immediate Area

Alert Supervisor &

Remove Ignition Sources .
Emergency Services

Contain & Collect Spill
(Use wet method for dust)

Place in Labeled
Hazardous Waste Container

Decontaminate Area
& Equipment

Complete Incident Report

Click to download full resolution via product page

Caption: Decision workflow for diphenylamine spill response.
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First Aid Measures

Immediate first aid is crucial in the event of an exposure.[5] Always seek medical attention after
an exposure incident.

 Inhalation: Remove the individual to fresh air.[1][6] If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[6][13]

o Skin Contact: Immediately remove all contaminated clothing.[1][13] Wash the affected skin
area thoroughly with soap and plenty of water for at least 15 minutes.[1][5]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11][13] Never give anything
by mouth to an unconscious person.[5] Call a poison control center or physician immediately.
[41[6][13]

Emergency shower and eyewash stations must be readily available in the immediate work
area.[1]

Disposal Considerations

Diphenylamine and its containers must be disposed of as hazardous waste.[5] Do not allow the
chemical to enter drains or waterways.[13] All disposal practices must comply with federal,
state, and local environmental regulations.[1] It is the responsibility of the waste generator to
properly classify and dispose of the material.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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